Cas no 1807147-09-6 (Methyl 4-amino-5-bromopyridine-2-acetate)

• Product Name: Methyl 4-amino-5-bromopyridine-2-acetate
• CAS No: 1807147-09-6
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 4898875
• Update Time: 2025-05-21

Methyl 4-amino-5-bromopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-5-bromopyridine-2-acetate

• Inchi： 1S/C8H9BrN2O2/c1-13-8(12)3-5-2-7(10)6(9)4-11-5/h2,4H,3H2,1H3,(H2,10,11)
• InChI Key： JCXKILFLGRVFMI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1N)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 0.7
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-amino-5-bromopyridine-2-acetate

Methyl 4-Amino-5-Bromopyridine-2-Acetate: A Comprehensive Overview

Methyl 4-amino-5-bromopyridine-2-acetate, with the CAS number 1807147-09-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development and advanced materials. The molecule consists of a pyridine ring substituted with an amino group at position 4, a bromine atom at position 5, and an acetate ester group at position 2. These functional groups endow the compound with versatile chemical properties, making it a valuable building block in synthetic chemistry.

The synthesis of methyl 4-amino-5-bromopyridine-2-acetate typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, researchers have employed transition metal catalysts to facilitate coupling reactions, which are critical in constructing the pyridine backbone. These methods not only enhance the purity of the final product but also open avenues for large-scale production, which is essential for industrial applications.

The physical and chemical properties of methyl 4-amino-5-bromopyridine-2-acetate are well-documented. The compound exhibits a melting point of approximately 135°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the range of 280–320 nm, which is indicative of its conjugated π-system. The presence of electron-withdrawing groups like bromine and acetate ester significantly influences the electronic properties of the molecule, making it a promising candidate for use in optoelectronic devices.

Recent studies have explored the biological activity of methyl 4-amino-5-bromopyridine-2-acetate, particularly its potential as an anti-inflammatory agent. In vitro assays have demonstrated that the compound exhibits moderate inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation. Furthermore, computational modeling has revealed that the amino group at position 4 plays a crucial role in binding to the active site of COX enzymes, suggesting that structural modifications could enhance its bioactivity. These findings underscore the importance of this compound as a lead molecule in drug discovery.

In addition to its biological applications, methyl 4-amino-5-bromopyridine-2-acetate has found utility in materials science. Its ability to form coordination complexes with metal ions has been leveraged to create novel catalysts for organic transformations. For example, complexes formed with palladium(II) ions have shown exceptional activity in cross-coupling reactions, which are fundamental in synthesizing complex organic molecules. The bromine substituent at position 5 facilitates metal coordination while maintaining stability under reaction conditions.

The environmental impact of synthesizing and using methyl 4-amino-5-bromopyridine-2-acetate has also been a topic of recent research. Green chemistry approaches have been implemented to minimize waste and reduce hazardous byproducts during its production. For instance, solvent-free reaction conditions and recyclable catalysts have been employed to enhance sustainability. These efforts align with global initiatives to promote eco-friendly chemical processes.

In conclusion, methyl 4-amino-5-bromopyridine-2-acetate (CAS No: 1807147-09-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug development to materials science. Ongoing research continues to uncover new insights into its properties and functionalities, ensuring its relevance in both academic and industrial settings.